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Compound of Interest

Compound Name: TRPV4 agonist-1

Cat. No.: B8103434 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of TRPV4 agonist-1, a potent and selective

agonist of the Transient Receptor Potential Vanilloid 4 (TRPV4) channel. This document is

intended for researchers, scientists, and drug development professionals interested in the

molecular properties, signaling pathways, and experimental applications of this compound.

Core Molecular and Chemical Properties
TRPV4 agonist-1 is a small molecule compound with the following molecular characteristics:

Property Value

Molecular Formula C25H23ClF2N4O2

Molecular Weight 484.9 g/mol [1][2]

CAS Number 2314467-60-0[1][3]

Pharmacological Activity
TRPV4 agonist-1 is a highly effective activator of the TRPV4 ion channel. The following table

summarizes its key pharmacological data.
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Assay Parameter Value Species Reference

Ca2+ Influx

Assay
EC50 60 nM[3] Human

SOX9 Reporter

Assay
ECmax 20 nM Not Specified

Of note, TRPV4 agonist-1 has been shown to be inactive against the related TRPV1 channel,

highlighting its selectivity.

Signaling Pathways of TRPV4 Agonist-1
Activation of the TRPV4 channel by TRPV4 agonist-1 initiates a cascade of intracellular

signaling events, primarily driven by the influx of calcium ions (Ca2+). This influx serves as a

critical second messenger, instigating a variety of downstream cellular responses.

The binding of TRPV4 agonist-1 to the TRPV4 channel induces a conformational change,

opening the channel pore and allowing the entry of cations, most notably Ca2+. This elevation

in intracellular Ca2+ can, for example, lead to the production of nitric oxide in endothelial cells,

a key regulator of blood pressure. In sensory neurons, this calcium influx is associated with the

transmission of pain signals.

Furthermore, the cellular response to TRPV4 agonists can be modulated by various signaling

pathways. Studies have indicated that the surface expression and sensitivity of the TRPV4

channel are regulated by a complex interplay involving PI3K, PKC, and RhoA signaling

pathways. Upon stimulation with an agonist, TRPV4 channels can be internalized and

translocated to recycling endosomes, a process dependent on intracellular calcium release.

Below is a diagram illustrating the primary signaling pathway initiated by TRPV4 agonist-1.
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TRPV4 Agonist-1 Signaling Pathway

Experimental Protocols
The following are detailed methodologies for key experiments involving TRPV4 agonist-1.

In Vitro Calcium Influx Assay
This protocol is designed to measure the change in intracellular calcium concentration in

response to TRPV4 agonist-1 stimulation.
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Materials:

Human Embryonic Kidney 293 (HEK293) cells or Human Umbilical Vein Endothelial Cells

(HUVECs)

Cell culture medium (e.g., DMEM) with 10% Fetal Bovine Serum (FBS)

TRPV4 agonist-1

Calcium-sensitive fluorescent dye (e.g., Fura-2 AM, Indo-1 AM, or Fluo-4 AM)

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS)

Probenecid

Ionomycin (positive control)

EGTA (negative control)

96-well black, clear-bottom plates

Fluorescence plate reader (e.g., FlexStation 3) or fluorescence microscope

Procedure:

Cell Culture: Seed HEK293 or HUVECs into a 96-well plate at an appropriate density and

culture overnight to allow for cell attachment.

Dye Loading:

Prepare a loading buffer containing HBSS, probenecid, and the chosen calcium-sensitive

dye. Pluronic F-127 can be included to aid in dye solubilization.

Remove the culture medium from the cells and wash with HBSS.

Add the loading buffer to each well and incubate at 37°C for 45-60 minutes in the dark.
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Compound Addition:

Prepare serial dilutions of TRPV4 agonist-1 in HBSS.

After incubation, wash the cells with HBSS to remove excess dye.

Add the TRPV4 agonist-1 solutions to the respective wells.

Fluorescence Measurement:

Immediately measure the fluorescence intensity using a plate reader or microscope. For

ratiometric dyes like Fura-2 and Indo-1, measure the emission at two wavelengths. For

single-wavelength dyes like Fluo-4, measure the change in fluorescence intensity over

time.

Continue to record the fluorescence for a designated period to capture the full calcium

response.

Controls:

Add Ionomycin to a set of wells to induce maximal calcium influx as a positive control.

Treat a set of wells with EGTA to chelate extracellular calcium, serving as a negative

control.

Chondrogenic Differentiation Assay
This protocol assesses the effect of TRPV4 agonist-1 on the differentiation of mesenchymal

stem cells (MSCs) or induced pluripotent stem cells (iPSCs) into chondrocytes.

Materials:

MSCs or iPSCs

Chondrogenic differentiation medium

TRPV4 agonist-1

Alcian Blue or Safranin O stain
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Micromass culture plates

Procedure:

Cell Culture: Culture MSCs or iPSCs in their respective growth media.

Micromass Culture:

Harvest the cells and resuspend them at a high density.

Spot small volumes of the cell suspension onto the center of wells in a micromass culture

plate.

Allow the cells to adhere for a few hours before adding the chondrogenic differentiation

medium.

Treatment: Add TRPV4 agonist-1 to the differentiation medium at the desired

concentrations. The agonist can be added daily or as per the experimental design.

Differentiation: Culture the micromasses for 21 days, changing the medium every 2-3 days.

Staining:

After 21 days, fix the micromasses.

Stain with Alcian Blue or Safranin O to visualize the cartilaginous matrix production.

Quantify the staining intensity to assess the degree of chondrogenesis.

In Vivo Surgically Induced Osteoarthritis Model
This protocol describes the use of TRPV4 agonist-1 in a rat model of osteoarthritis.

Materials:

Male Sprague-Dawley rats

Anesthesia
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Surgical instruments

TRPV4 agonist-1

Vehicle control

Histology equipment

Procedure:

Model Induction: Induce osteoarthritis in the knee joint of the rats through a surgical

procedure such as medial meniscus transection.

Treatment:

Following surgery, administer TRPV4 agonist-1 via intra-articular injection at specified

doses and time points.

Administer a vehicle control to a separate group of animals.

Behavioral Assessment: Monitor pain-related behaviors, such as weight-bearing and

mechanical allodynia, over the course of the study.

Histological Analysis:

At the end of the study, euthanize the animals and harvest the knee joints.

Process the joints for histology and stain with Safranin O/Fast Green to assess cartilage

degradation and synovitis.

Score the histological sections to quantify the severity of osteoarthritis.

Below is a workflow diagram for a typical in vivo osteoarthritis study.
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In Vivo Osteoarthritis Experimental Workflow
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In Vivo Osteoarthritis Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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